[2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate

• IUPAC Name: [2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate
• InChI: InChI=1S/C20H18N2O4/c1-11-8-13(3)16(9-12(11)2)17(23)10-26-20(25)18-14-6-4-5-7-15(14)19(24)22-21-18/h4-9H,10H2,1-3H3,(H,22,24)
• InChI Key: YPTGAUTZXBNFSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(=O)COC(=O)C2=NNC(=O)C3=CC=CC=C32)C
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

[2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in inflammation, cell proliferation, and viral replication.
Biochemical and Physiological Effects:
Studies have shown that [2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of inflammatory cytokines and chemokines. It also inhibits cell proliferation by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to have antiviral activity by inhibiting viral replication.

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate is its potential as a lead compound for the development of new drugs. Its diverse range of potential applications makes it an attractive target for drug discovery. However, its limitations include its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of [2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate. One area of interest is in the development of new drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is in the development of new anticancer agents. Additionally, there is potential for this compound to be used as an antiviral agent against emerging viral diseases such as COVID-19.
In conclusion, [2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate is a chemical compound that has potential applications in various fields of scientific research. Its diverse range of potential applications makes it an attractive target for drug discovery, and its biochemical and physiological effects make it a promising lead compound for the development of new drugs. Further research is needed to fully understand its mechanism of action and to explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of [2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate involves the reaction of 2-oxo-2-(2,4,5-trimethylphenyl)ethyl chloride with 4-oxo-3H-phthalazine-1-carboxylic acid in the presence of a base such as triethylamine. The reaction is carried out in a solvent such as dichloromethane or acetonitrile and is typically refluxed for several hours. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

[2-oxo-2-(2,4,5-trimethylphenyl)ethyl] 4-oxo-3H-phthalazine-1-carboxylate has been investigated for its potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs for the treatment of various diseases. This compound has been found to have potential as an anti-inflammatory, anticancer, and antiviral agent.